Cas no 2097918-64-2 (2-{[1-(3-fluoro-4-methoxybenzenesulfonyl)pyrrolidin-2-yl]methyl}-2H-1,2,3-triazole)

• Product Name: 2-{[1-(3-fluoro-4-methoxybenzenesulfonyl)pyrrolidin-2-yl]methyl}-2H-1,2,3-triazole
• CAS No: 2097918-64-2
• MF: C₁₄H₁₇FN₄O₃S
• MW: 340.373184919357
• CID: 5766217
• PubChem ID: 126854797
• Update Time: 2025-10-22

2-{[1-(3-fluoro-4-methoxybenzenesulfonyl)pyrrolidin-2-yl]methyl}-2H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• F6515-2586
• 2-{[1-(3-fluoro-4-methoxybenzenesulfonyl)pyrrolidin-2-yl]methyl}-2H-1,2,3-triazole
• 2097918-64-2
• 2-[[1-(3-fluoro-4-methoxyphenyl)sulfonylpyrrolidin-2-yl]methyl]triazole
• AKOS040699276

• Inchi： 1S/C14H17FN4O3S/c1-22-14-5-4-12(9-13(14)15)23(20,21)18-8-2-3-11(18)10-19-16-6-7-17-19/h4-7,9,11H,2-3,8,10H2,1H3
• InChI Key： REYNGWDSCVNUSV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)F)OC)(N1CCCC1CN1N=CC=N1)(=O)=O

Computed Properties

• Exact Mass: 340.10053975g/mol
• Monoisotopic Mass: 340.10053975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 85.7Ų

Additional information on 2-{[1-(3-fluoro-4-methoxybenzenesulfonyl)pyrrolidin-2-yl]methyl}-2H-1,2,3-triazole

Introduction to Compound with CAS No. 2097918-64-2 and Product Name: 2-{[1-(3-fluoro-4-methoxybenzenesulfonyl)pyrrolidin-2-yl]methyl}-2H-1,2,3-triazole

The compound identified by the CAS number 2097918-64-2 and the product name 2-{[1-(3-fluoro-4-methoxybenzenesulfonyl)pyrrolidin-2-yl]methyl}-2H-1,2,3-triazole represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse pharmacological properties and potential therapeutic applications. The structural features of this molecule, particularly the presence of a pyrrolidinyl moiety linked to a triazole ring, contribute to its unique chemical and biological characteristics.

Recent research in the domain of drug discovery has highlighted the importance of multicomponent reactions (MCRs) in generating novel scaffolds with enhanced biological activity. The synthesis of 2-{[1-(3-fluoro-4-methoxybenzenesulfonyl)pyrrolidin-2-yl]methyl}-2H-1,2,3-triazole exemplifies the utility of such reactions in constructing complex molecular architectures. The incorporation of a fluorine atom at the 3-position of the benzene ring and a methoxy group at the 4-position introduces specific electronic and steric effects that can modulate the interactions with biological targets.

One of the most compelling aspects of this compound is its potential as a lead molecule for further pharmacological development. The triazole ring is a well-known pharmacophore found in numerous therapeutic agents, including antifungals, antivirals, and anticancer drugs. Its stability and ability to engage in hydrogen bonding make it an attractive component in drug design. In particular, the pyrrolidinyl group serves as a privileged scaffold that can enhance binding affinity and selectivity towards biological receptors.

Current studies indicate that compounds featuring both triazole and pyrrolidinyl moieties exhibit promising activity in various disease models. For instance, derivatives of this class have shown inhibitory effects on enzymes involved in inflammatory pathways, making them candidates for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary data suggest that these molecules may possess anti-proliferative properties, which could be exploited in oncology research.

The synthetic route to 2-{[1-(3-fluoro-4-methoxybenzenesulfonyl)pyrrolidin-2-yl]methyl}-2H-1,2,3-triazole involves a series of well-established organic transformations. The key step involves the condensation of a appropriately substituted pyrrolidine derivative with a halogenated triazole precursor under controlled conditions. The introduction of the 3-fluoro-4-methoxybenzenesulfonyl group is achieved through nucleophilic aromatic substitution or other suitable methods that preserve the integrity of the sensitive functional groups.

From a computational chemistry perspective, the molecular modeling of this compound has provided valuable insights into its binding mode and interactions with potential targets. The presence of both polar and non-polar regions allows for favorable interactions with hydrophobic pockets and polar residues in biological macromolecules. This dual nature makes it an ideal candidate for designing molecules with high binding affinity and selectivity.

In conclusion, the compound with CAS number 2097918-64-2 and product name 2-{[1-(3-fluoro-4-methoxybenzenesulfonyl)pyrrolidin-2-yl]methyl}-2H-1,2,3-triazole represents a significant contribution to the field of medicinal chemistry. Its unique structural features and promising pharmacological properties make it a valuable scaffold for further drug development. As research continues to uncover new therapeutic applications for heterocyclic compounds, molecules like this one will undoubtedly play a crucial role in addressing unmet medical needs.